Cas no 735274-64-3 ( )

• Product Name: &nbsp
• CAS No: 735274-64-3
• MF: C₁₆H₁₇F₃O₃
• MW: 314.299595594406
• CID: 978136
• PubChem ID: 24722517
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-2-[2-Oxo-2-(4-trifluoromethylphenyl)-ethyl]cyclohexane-1-carboxylic acid
• cis-2-[2-oxo-2-(4-trifluoroMethylphenyl)ethyl]cyclohexane-1-carboxylic acid
• DTXSID30641389
• AKOS016017376
• MFCD06799155
• 735274-64-3
• (1R,2R)-2-{2-Oxo-2-[4-(trifluoromethyl)phenyl]ethyl}cyclohexane-1-carboxylic acid
• CIS-2-[2-OXO-2-(4-TRIFLUOROMETHYLPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• DB-186999
•  

• MDL： MFCD06799155
• Inchi： 1S/C16H17F3O3/c17-16(18,19)12-7-5-10(6-8-12)14(20)9-11-3-1-2-4-13(11)15(21)22/h5-8,11,13H,1-4,9H2,(H,21,22)/t11-,13-/m1/s1
• InChI Key： XQKZBVGBIMPIMD-DGCLKSJQSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C[C@H]1CCCC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 314.11297889g/mol
• Monoisotopic Mass: 314.11297889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 323-329℃
• Boiling Point: 436.4±45.0 °C at 760 mmHg
• Flash Point: 217.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)